![molecular formula C15H11N3O4 B2663983 6-(Furan-2-yl)-2-[(3-nitrophenyl)methyl]pyridazin-3-one CAS No. 899989-33-4](/img/structure/B2663983.png)
6-(Furan-2-yl)-2-[(3-nitrophenyl)methyl]pyridazin-3-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
6-(Furan-2-yl)-2-[(3-nitrophenyl)methyl]pyridazin-3-one is a useful research compound. Its molecular formula is C15H11N3O4 and its molecular weight is 297.27. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Reactivity
The chemistry of furans, including compounds similar to 6-(Furan-2-yl)-2-[(3-nitrophenyl)methyl]pyridazin-3-one, has been explored for the synthesis of various functionalized heterocycles. For instance, the reactivity of bis(furan-2-yl) compounds towards nitroso- and azoalkenes has been investigated, leading to the synthesis of dihydrofuro[2,3-e][1,2]oxazines and dihydrofuro[3,2-c]pyridazines. These compounds have shown diverse chemical behaviors, including ring-opening reactions under acidic conditions to yield pyridazine derivatives with potential biological activity (Lopes et al., 2015).
Antimicrobial and Anti-inflammatory Properties
Derivatives of this compound have been synthesized and evaluated for their antimicrobial and anti-inflammatory activities. For example, new 5-(benzo[b]furan-2-ylmethyl)-6-methyl-pyridazin-3(2H)-one derivatives have been developed and tested in vivo, demonstrating significant anti-inflammatory activity, with some compounds showing comparable efficacy to standard drugs like indomethacin and aspirin (Boukharsa et al., 2018). Additionally, the antimicrobial potential of indolyl-substituted furanones, including structures related to pyridazin-3-one, against various bacterial and fungal strains has been documented, highlighting their relevance in the development of new antimicrobial agents (Abou-Elmagd et al., 2015).
Application in Energetic Materials
The synthesis and characterization of energetic materials, such as 3,4-di(nitramino)furazan and its derivatives, demonstrate the potential of furan-based compounds in applications requiring high-energy materials. These studies explore the structural stabilization and performance optimization of such compounds, contributing to the development of more efficient and safer energetic materials (Tang et al., 2015).
Properties
IUPAC Name |
6-(furan-2-yl)-2-[(3-nitrophenyl)methyl]pyridazin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11N3O4/c19-15-7-6-13(14-5-2-8-22-14)16-17(15)10-11-3-1-4-12(9-11)18(20)21/h1-9H,10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WKIHOSSKFSLFDL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)[N+](=O)[O-])CN2C(=O)C=CC(=N2)C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.